Cas no 588717-38-8 ( )

• Product Name: &nbsp
• CAS No: 588717-38-8
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 949211
• PubChem ID: 45095062
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-butyl-6-ethyl-5,6-dihydro-4-methoxy-(9CI)
• 588717-38-8
• 2H-Pyran-2-one, 6-butyl-6-ethyl-5,6-dihydro-4-methoxy-
• DB-281894
•  

• Inchi： 1S/C12H20O3/c1-4-6-7-12(5-2)9-10(14-3)8-11(13)15-12/h8H,4-7,9H2,1-3H3
• InChI Key： ACTZFIQSTRCGBF-UHFFFAOYSA-N
• SMILES： O1C(C=C(CC1(CC)CCCC)OC)=O

Computed Properties

• Exact Mass: 212.141
• Monoisotopic Mass: 212.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.9